Cas no 470-03-1 (Spirostan-3-ol; (3α,5β,25S)-form)

Spirostan-3-ol; (3α,5β,25S)-form structure
470-03-1 structure
Product Name:Spirostan-3-ol; (3α,5β,25S)-form
CAS No:470-03-1
MF:C27H44O3
MW:416.636468887329
CID:930651
PubChem ID:12304430
Update Time:2025-04-19

Spirostan-3-ol; (3α,5β,25S)-form Chemical and Physical Properties

Names and Identifiers

    • 5\',6a,8a,9-tetramethyldocosahydrospiro[naphtho[2\',1\':4,5]indeno[2,1-b]furan-10,2\'-pyran]-4-ol
    • 470-03-1
    • GMBQZIIUCVWOCD-RHHRBMONSA-N
    • NSC 231816
    • epi-Sarsasapogenin
    • (25s)3alpha-hydroxy-5beta-spirostane
    • (3alpha,5beta,25S)-Spirostan-3-ol
    • Spirostan-3-ol, (3alpha,5beta,25S)-
    • Episarsasapogenin
    • SCHEMBL15335261
    • (1R,2S,4S,5'S,6R,7S,8R,9S,12S,13S,16R,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-ol
    • 3-Episarsasapogenin
    • Spirostan-3-ol; (3α,5β,25S)-form
    • Inchi: 1S/C27H44O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28H,5-15H2,1-4H3
    • InChI Key: GMBQZIIUCVWOCD-UHFFFAOYSA-N
    • SMILES: CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(O)C2

Computed Properties

  • Exact Mass: 416.329
  • Monoisotopic Mass: 416.329
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 0
  • Complexity: 694
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 12
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.7A^2
  • XLogP3: 6.5

Experimental Properties

  • Density: 1.11
  • Boiling Point: 516.6°Cat760mmHg
  • Flash Point: 266.2°C
  • Refractive Index: 1.552
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